Cas no 3699-66-9 (ethyl 2-diethoxyphosphorylpropanoate)

ethyl 2-diethoxyphosphorylpropanoate Properties

Names and Identifiers

• Ethyl 2-(diethoxyphosphoryl)propanoate
• Diethyl 1-(ethoxycarbonyl)ethanephosphonate~2-Phosphonopropionic acid triethyl ester
• Triethyl 2-phosphonopropionate
• Diethyl 1-(ethoxycarbonyl)ethanephosphonate
• ethyl 2-diethoxyphosphorylpropanoate
• Ethyl-2-(diethylphosphono)propanoate
• Triethyl 2-Phosphono
• 2-(Diethoxyphosphoryl)propionic acid ethyl ester
• 2-Phosphonopropionic Acid Triethyl Ester
• Propionicacid, 2-phosphono-, triethyl ester (6CI,7CI,8CI)
• 2-(Diethoxyphosphinyl)propanoic acid ethyl ester
• 2-Phosphonopropanoic acidtriethyl ester
• Ethyl2-(diethoxyphosphinyl)propanoate
• Ethyl2-(diethylphosphono)propionate
• Ethyl a-diethylphosphonopropionate
• Triethyl2-phosphonopropanoate
• Triethyl a-phosphonopropionate
• a-Diethylphosphonopropionic acidethyl ester
• Propanoic acid, 2-(diethoxyphosphinyl)-, ethyl ester
• BVSRWCMAJISCTD-UHFFFAOYSA-N
• Diethyl 1-(carbethoxy)ethylphosphonate
• Diethyl 1-(Ethoxycarbonyl)Ethanepho
• Ethyl 2-(diethylphosphono)propanoate
• ethyl-2-(diethoxyphosphinyl)propionate
• NSC-202767
• Triethyl 2-phosphonopropionate, 98%
• 2-(diethoxyphosphoryl)propionic acid ethyl ester
• A823496
• DTXSID50958163
• AKOS016001420
• FT-0634979
• triethyl 2-phosponopropionate
• DIETHYL 1-(ETHOXYCARBONYL)ETHANEPHOSPHONATE
• SCHEMBL10108
• HY-W013436
• ethyl 2-diethylphosphonopropionate
• ethyl 2-(diethyl phosphono)propanoate
• 2-(Diethoxy-phosphoryl)-propionic acid ethyl ester
• NS00047956
• diethyl 1-ethoxycarbonyl-ethylphosphonate
• NSC202767
• BCP28350
• EINECS 223-033-4
• Ethyl 2 -(diethylphosphono)propanoate
• SY010659
• J-525071
• ethyl 2-(diethylphosphono)propionate
• CS-W014152
• T2135
• MFCD00009159
• AS-19804
• Ethyl2-(diethoxyphosphoryl)propanoate
• ethyl 2-(diethoxyphosphoryl)-2-methylacetate
• Ethyl 2~(diethoxyphosphoryl)propanoate
• EN300-98229
• 3699-66-9
• triethyl 2-phosphopropionate
• +Expand

• MDL： MFCD00009159
• InChIKey： BVSRWCMAJISCTD-UHFFFAOYSA-N
• Inchi： 1S/C9H19O5P/c1-5-12-9(10)8(4)15(11,13-6-2)14-7-3/h8H,5-7H2,1-4H3
• SMILES： P(C([H])(C(=O)OC([H])([H])C([H])([H])[H])C([H])([H])[H])(=O)(OC([H])([H])C([H])([H])[H])OC([H])([H])C([H])([H])[H]
• BRN： 1786994

Computed Properties

• Exact Mass: 238.09700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 8
• Monoisotopic Mass: 238.09701
• Heavy Atom Count: 15
• Complexity: 231
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 61.8

Experimental Properties

• LogP: 2.20410
• PSA: 71.64000
• Refractive Index: n20/D 1.431(lit.)
• Boiling Point: 144°C/12mmHg(lit.)
• Flash Point: Fahrenheit: 192.2 ° f
  Celsius: 89 ° c
  
• Solubility: Miscible with chloroform and methanol.
• Color/Form: Transparent colorless liquid
• Density: 1.111 g/mL at 25 °C(lit.)

ethyl 2-diethoxyphosphorylpropanoate Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S23-S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：1993
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases： 36/37/38-38-37-36
• Signal Word：Warning
• FLUKA BRAND F CODES：10

ethyl 2-diethoxyphosphorylpropanoate Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%